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Compound of Interest

Compound Name: Butyldichloroborane

Cat. No.: B081840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and
stability of butyldichloroborane (C4sH9BClI2). Due to its highly reactive nature, special
consideration must be given to its handling and storage. This document outlines key physical
data, stability concerns, and detailed experimental protocols for the safe characterization of this
and similar air- and water-sensitive compounds.

Core Physical Properties

Butyldichloroborane is a flammable and corrosive liquid.[1] Its fundamental physical
characteristics are summarized in the table below. It is important to note that while several key
properties have been documented, specific values for melting point and refractive index are not
readily available in the scientific literature, underscoring the challenges in handling and
characterizing this reactive compound.
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Property Value
CAS Number 14090-22-3
Molecular Formula C4HoBCl2

Molecular Weight 138.83 g/mol [2]
Boiling Point 68-70 °C[2]

Density 0.714 g/mL at 25 °C[2]
Flash Point -4 °F (-20 °C)[2]
Melting Point Data not available

Refractive Index

Data not available

Comparative Analysis with Ethyldichloroborane

To provide context for the physical properties of butyldichloroborane, a comparison with the

lighter analogue, ethyldichloroborane, is presented below. This comparison can aid in

understanding the trends in physical properties within this class of organoboron compounds.

Property Butyldichloroborane Ethyldichloroborane
Molecular Formula CaH9BCl2 C2HsBClz

Molecular Weight 138.83 g/mol [2] 110.77 g/mol [3]

Boiling Point 68-70 °C[2] Data not available

Stability 'gnites spontaneously in alr; Ignites spontaneously in air.[3]

reacts with water.[1]

Stability and Reactivity

Butyldichloroborane is a highly reactive compound that requires stringent handling and

storage protocols. Its primary stability concerns are its reactivity with air and water.
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Air Reactivity: Butyldichloroborane is pyrophoric, meaning it can ignite spontaneously upon
contact with air.[1] This reactivity is a common characteristic of many organoboron compounds,
especially those with boron-hydrogen or boron-alkyl bonds. The handling of
butyldichloroborane must be conducted under an inert atmosphere, such as nitrogen or
argon, to prevent rapid oxidation and potential fire.

Water Reactivity: This compound reacts vigorously with water. This reaction is characteristic of
many boron halides and organoboranes and is expected to produce boric acid, hydrogen
chloride, and butane. The exothermic nature of this reaction can be hazardous, leading to the
release of corrosive fumes.

Thermal Stability: While specific differential scanning calorimetry (DSC) or thermogravimetric
analysis (TGA) data for butyldichloroborane is not publicly available, it is expected to have
limited thermal stability. Organoboranes can undergo decomposition at elevated temperatures.
[4] For a comprehensive assessment of its thermal stability, DSC and TGA would be the
recommended analytical techniques.

Experimental Protocols

The determination of the physical and chemical properties of air- and water-sensitive
compounds like butyldichloroborane requires specialized equipment and techniques to
ensure safety and accuracy. The following are detailed methodologies for key experiments.

Determination of Boiling Point (for Air-Sensitive Liquids)

The boiling point of butyldichloroborane can be determined using a micro-boiling point
apparatus or by distillation under an inert atmosphere.

Methodology:

o Apparatus Setup: A small-scale distillation apparatus is assembled in a fume hood. All
glassware must be thoroughly dried to remove any traces of moisture.

o Inert Atmosphere: The system is purged with a dry, inert gas (e.g., argon or nitrogen) to
displace all air. A positive pressure of the inert gas is maintained throughout the experiment.
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o Sample Transfer: Butyldichloroborane is transferred to the distillation flask via a cannula or
a gas-tight syringe under a positive flow of inert gas.

» Heating: The distillation flask is gently heated in a heating mantle.

o Temperature Measurement: The temperature of the vapor that condenses on the
thermometer bulb is recorded as the boiling point. The pressure at which the boiling point is
measured should also be recorded.
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Start in Glovebox

Calibrate Pycnometer
(known volume and mass)

:

Weigh Empty Pycnometer

:

Fill with Butyldichloroborane

:

Weigh Filled Pycnometer

:

Calculate Density
(mass_sample / volume_pycnometer)
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Sample Preparation (in Glovebox)

Weigh Sample
TGA/DSC Analysis
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'
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-> Decomposition Temperature

l

Identify Exothermic/Endothermic Peaks (DSC)
-> Phase Transitions/Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081840#butyldichloroborane-physical-properties-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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